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InChI=1S/C19H27N3O4/c1-11(2)16(23)18(25)20-12(3)17(24)21-15-14-8-6-5-7-13(14)9-10-22(4)19(15)26/h5-8,11-12,15-16,23H,9-10H2,1-4H3,(H,20,25)(H,21,24)/t12-,15-,16-/m0/s1
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Semagacestat is a potent inhibitor of γ-secretase that blocks the production of Aβ38, Aβ40, and Aβ42 with IC50 values of 12.0, 12.1, and 10.9 nM, respectively. It also blocks Notch signaling (IC50 = 14.1 nM). Semagacestat modulates γ-secretase activity in vivo, altering Aβ levels in brain, cerebrospinal fluids, and plasma in a dose-dependent fashion. Although semagacestat does not improve cognitive status in humans, it is useful as a pan γ-secretase inhibitor for research purposes.
Novel γ-secretase inhibitor
Semagacestat is an inhibitor of the γ-secretase enzyme. γ-Secretase enzyme is pivotal in the generation of β-amyloid (Aβ), a neurotoxic endogenous peptide believed to be involved in the pathogenesis of Alzheimer's disease (AD).
Semagacestat, also known as LY450139 or LY4501; was a candidate drug for a causal therapy against Alzheimer's disease....